2-[5-(Propan-2-yl)-1,3,4-oxadiazol-2-yl]morpholine
Overview
Description
2-[5-(Propan-2-yl)-1,3,4-oxadiazol-2-yl]morpholine (2-POM) is a novel organic compound that has been the subject of considerable research in recent years. It is a derivative of morpholine and has been found to have a variety of potential applications in the field of scientific research.
Scientific Research Applications
Pharmacology: Treatment of Gout
In pharmacology, this compound has shown promise as a novel non-purine xanthine oxidase inhibitor . Xanthine oxidase is an enzyme involved in the production of uric acid, and its inhibition is a key strategy in the treatment of gout. The compound’s ability to inhibit this enzyme could make it a valuable asset in developing new gout medications.
Medicine: Antimicrobial and Antioxidant Activities
The morpholine derivative has been identified to possess antimicrobial and antioxidant properties . These activities are crucial in the medical field for the development of treatments against infections and oxidative stress-related conditions.
Agriculture: Crop Protection Agents
In agriculture, the compound’s unique molecular structure contributes to the formulation of potent and selective pesticides, herbicides, and fungicides . Its application can enhance crop yields and promote sustainable farming practices by protecting crops from various pests and diseases.
Biochemistry: Enzyme Inhibition
Biochemically, the compound can be used to study enzyme inhibition mechanisms. Its interaction with enzymes like xanthine oxidase provides insights into the design of inhibitors that can regulate metabolic pathways and treat metabolic disorders .
properties
IUPAC Name |
2-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)morpholine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O2/c1-6(2)8-11-12-9(14-8)7-5-10-3-4-13-7/h6-7,10H,3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRQNWDCWTHWYSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NN=C(O1)C2CNCCO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[5-(Propan-2-yl)-1,3,4-oxadiazol-2-yl]morpholine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.